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Compound of Interest

Compound Name: Butyryl chloride

Cat. No.: B042664

For Researchers, Scientists, and Drug Development Professionals

Introduction: Butyryl chloride (C4H-ClO), also known as butanoyl chloride, is a key organic
compound widely utilized as a chemical intermediate in the synthesis of a diverse range of
products.[1][2] As a member of the acyl halide family, its high reactivity makes it an essential
reagent for introducing the butyryl group into various molecules.[3] This technical guide
provides an in-depth overview of the chemical properties and reactivity of butyryl chloride,
complete with experimental protocols and visual diagrams to support researchers and
professionals in the fields of chemistry and drug development.

Chemical and Physical Properties

Butyryl chloride is a colorless to light yellowish, highly flammable liquid characterized by a
strong, pungent odor.[1][3][4][5] It is denser than water and fumes in moist air due to its
reaction with water vapor.[6][7]

Table 1: Physical and Chemical Properties of Butyryl Chloride
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Property Value Reference(s)

Molecular Formula C4H-CIO [31141[8]

Molecular Weight 106.55 g/mol [7109]
Clear, colorless to light yellow

Appearance o 31141171
liquid

Odor Sharp, pungent 3114171

Density 1.026 g/mL at 25 °C [1][9]

Boiling Point 102 °C (at 760 mmHg) [6]119]

Melting Point -89 °C [419]

Flash Point 18 °C (64.4 °F) [4119]

Vapor Density 3.7 (vs air) [9]

Refractive Index n20/D 1.412 [9]
Soluble in aprotic organic

Solubility solvents like ether, chloroform, [31[41[8]
and toluene.[3][4][8]

N Decomposes exothermically.[6]
Water Solubility [6][8][10]

[8110]

Spectral Data

Spectroscopic data is crucial for the identification and characterization of butyryl chloride.

¢ H NMR: The proton NMR spectrum provides information about the hydrogen atoms in the

molecule.[11]

e Mass Spectrometry: The mass spectrum shows the fragmentation pattern of the molecule

upon ionization, which is useful for confirming its structure and molecular weight.[7][12]

o Raman Spectroscopy: Raman spectra are also available for the characterization of butyryl

chloride.[13]
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Reactivity and Key Reactions

The reactivity of butyryl chloride is dominated by the electrophilic nature of the carbonyl
carbon, which is susceptible to attack by nucleophiles.[14] This reactivity makes it a versatile
reagent in organic synthesis.

Butyryl chloride readily undergoes nucleophilic acyl substitution reactions with a variety of
nucleophiles.[15][16] The general mechanism involves the addition of a nucleophile to the
carbonyl carbon, followed by the elimination of the chloride leaving group.[14][15][17]

Caption: General mechanism of nucleophilic acyl substitution of butyryl chloride.

Key reactions include:

e Hydrolysis: Reacts vigorously with water to form butyric acid and hydrochloric acid.[8][10][18]
» Alcoholysis: Reacts with alcohols to yield esters.[4][10]

» Aminolysis: Reacts with ammonia, primary amines, and secondary amines to form primary,
secondary, and tertiary amides, respectively.[4][10]

o Reaction with Carboxylates: Reacts with carboxylate salts to form carboxylic anhydrides.[15]

Butyryl chloride is a common reagent in Friedel-Crafts acylation reactions, where it is used to
introduce a butanoyl group onto an aromatic ring.[19][20][21] This reaction typically requires a
Lewis acid catalyst, such as aluminum chloride (AICI3).[20][21] The reaction proceeds through
the formation of a resonance-stabilized acylium ion, which then acts as the electrophile.[22]

Caption: Mechanism of Friedel-Crafts acylation of benzene with butyryl chloride.

Experimental Protocols

Butyryl chloride is commonly synthesized by the chlorination of butyric acid. Thionyl chloride
(SOCL2) is a frequently used chlorinating agent due to the convenient removal of gaseous
byproducts (SO2z and HCI).[23][24][25]

Materials and Equipment:
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» n-Butyric acid

e Thionyl chloride (SOCI2) or Oxalyl chloride

e Round-bottom flask

o Reflux condenser with a gas outlet connected to a scrubber
e Dropping funnel

e Heating mantle

« Distillation apparatus

Procedure:

o Preparation: Ensure all glassware is thoroughly dried to prevent hydrolysis of the reagents
and product.[25] The reaction should be conducted in a well-ventilated fume hood.

» Reaction Setup: In a round-bottom flask, place n-butyric acid.[23]

e Reagent Addition: Slowly add thionyl chloride (typically 1.1-1.5 equivalents) to the n-butyric
acid through a dropping funnel at room temperature.[23][25] The reaction is exothermic and
will evolve hydrogen chloride and sulfur dioxide gas, which should be directed to a scrubber.

o Reaction: After the addition is complete, gently heat the mixture to reflux for 1-2 hours to
drive the reaction to completion.[23]

» Work-up and Purification: Once the reaction is complete, allow the mixture to cool to room
temperature. The excess thionyl chloride can be removed by distillation. The crude butyryl
chloride is then purified by fractional distillation.[23][25]
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Caption: Experimental workflow for the synthesis of butyryl chloride.

Butyryl chloride is a hazardous substance and requires careful handling.[5][8]
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» Flammability: It is a highly flammable liquid and should be kept away from ignition sources.

[51[6]1[9]
o Corrosivity: It is corrosive and can cause severe skin burns and eye damage.[4][5]

o Reactivity with Water: It reacts violently with water, releasing corrosive hydrogen chloride
gas.[3][6] Therefore, it must be handled under anhydrous conditions.

e Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
goggles, a face shield, chemically resistant gloves, and a lab coat when handling butyryl
chloride.[26][27]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area, away from
incompatible materials such as strong oxidizing agents, bases, and alcohols.[5][26]

Applications in Research and Development

Butyryl chloride serves as a valuable intermediate in the synthesis of a wide array of
compounds, including:

e Pharmaceuticals: It is used in the production of various active pharmaceutical ingredients
(APIs).[1][8][10]

e Agrochemicals: It is an intermediate in the manufacturing of pesticides.[8][10]

o Other Chemicals: It is also used in the synthesis of dyes, perfume fixatives, and
polymerization catalysts.[1][10]

Conclusion: Butyryl chloride’'s high reactivity, stemming from the electrophilic nature of its
carbonyl carbon, makes it a cornerstone reagent in organic synthesis. A thorough
understanding of its chemical and physical properties, coupled with strict adherence to safety
protocols, is paramount for its effective and safe utilization in research and industrial
applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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reactivity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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